5-(5-Bromo-2-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one

• Molecular Formula: C21H21BrN2O3S
• Molecular Weight: 461.4 g/mol
• IUPAC Name: (5Z)-5-[(5-bromo-2-methoxyphenyl)methylidene]-2-(4-ethoxyphenyl)imino-3-ethyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H21BrN2O3S/c1-4-24-20(25)19(13-14-12-15(22)6-11-18(14)26-3)28-21(24)23-16-7-9-17(10-8-16)27-5-2/h6-13H,4-5H2,1-3H3/b19-13-,23-21?
• InChI Key: DJLMJDAGJYTGJI-CUVVSLBBSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=C(C=CC(=C2)Br)OC)/SC1=NC3=CC=C(C=C3)OCC
• SMILES: CCN1C(=O)C(=CC2=C(C=CC(=C2)Br)OC)SC1=NC3=CC=C(C=C3)OCC

Description

5-(5-Bromo-2-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is a chemical compound that belongs to the thiazolidinone family. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmaceuticals. The compound exhibits various biological activities, making it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of 5-(5-Bromo-2-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is not fully understood. However, it is believed to exert its biological activity by inhibiting various enzymes and proteins that are essential for the growth and survival of microorganisms and cancer cells. It also modulates the immune response, leading to its anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
The compound exhibits various biochemical and physiological effects, including inhibition of bacterial and fungal growth, modulation of the immune response, and cytotoxicity against cancer cells. It also exhibits anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments, including its ease of synthesis, high yield, and significant biological activity. However, it also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 5-(5-Bromo-2-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one. One direction is to further investigate its mechanism of action and identify the specific enzymes and proteins that it targets. Another direction is to optimize its chemical structure to enhance its biological activity and reduce its toxicity. Moreover, the compound can be further studied for its potential applications in drug development, such as in the treatment of cancer and inflammatory disorders.

Synthesis Methods

The synthesis of 5-(5-Bromo-2-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one involves the reaction of 2-aminothiazole with ethyl acetoacetate, followed by the condensation of the resulting intermediate with 5-bromo-2-methoxybenzaldehyde and 4-ethoxyaniline. The reaction is catalyzed by an acid catalyst, and the product is obtained in good yield.

Scientific Research Applications

The compound has been extensively studied for its potential applications in medicinal chemistry. It exhibits significant antimicrobial activity against various bacterial and fungal strains. It has also been found to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory disorders. Moreover, the compound has shown promising results in the treatment of cancer, as it exhibits cytotoxicity against various cancer cell lines.